Cas no 127-76-4 (N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}acetamide)

• Product name: N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}acetamide
• CAS No: 127-76-4
• MF: C₁₁H₁₁N₃O₃S₂
• MW: 297.35333943367
• MDL: MFCD00248974
• CID: 169994
• PubChem ID: 67183

N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(N-(Thiazol-2-yl)sulfamoyl)phenyl)acetamide
• 4'-(thiazol-2-ylsulphamoyl)acetanilide
• Acetamide,N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• ACETYLSULFATHIAZOLE
• N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide
• AST
• N4-acetylsulfathiazole
• N-[4-(thiazol-2-ylsulfamoyl)phenyl]acetamide
• N-(4-(N-thiazol-2-ylsulfaMoyl)phenyl)acetaMide
• p-Acetylamino-N-(2-thiazolyl)benzenesulfonamide
• N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]ethanamide
• N-(2-Thiazolyl)-4-(acetylamino)benzenesulfonamide
• N-[4-[(2-Thiazolylamino)sulfonyl]phenyl]acetamide
• N-(Thiazole-2-yl)-4-(acetylamino)benzenesulfonamide
• N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}acetamide
• F0012-0791
• CHEBI:83459
• Acetamide, N-(4-((2-thiazolylamino)sulfonyl)phenyl)-
• CS-0153969
• NCGC00247316-02
• N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}acetamide
• SCHEMBL1102252
• SMR000502008
• BS-42113
• SR-01000395497-1
• Oprea1_253061
• FT-0654707
• Acetamide, N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• AKOS000486289
• DTXSID40891439
• KXNXWINFSDKMHD-UHFFFAOYSA-N
• A805745
• UNII-3VVR2DO782
• NS00000235
• 4/'-(thiazol-2-ylsulphamoyl)acetanilide
• Z30538098
• N-Acetylsulfathiazole
• N-(4-[(1,3-Thiazol-2-ylamino)sulfonyl]phenyl)acetamide #
• Q27156843
• 4-acetylamino-N-thiazol-2-yl-benzenesulfonamide
• AI3-18631
• FT-0661372
• MLS001183461
• HMS2817I19
• 3VVR2DO782
• CHEMBL1350909
• NCGC00247316-01
• Benzenesulfonamide, 4-acetylamino-N-(2-thiazolyl)-
• 127-76-4
• p-(2-Thiazolylsulfamyl)acetanilide
• D94474
• N(4)-acetylsulfathiazole
• MFCD00248974
• NCGC00247316-03
• SR-01000395497
• EINECS 204-864-1
• Oprea1_244207
• N-[4-[(2-Thiazolylamino)sulfonyl]phenyl]acetamide; 2-(p-Acetamidobenzenesulfonamido)thiazole; Acetylsulfathiazole; N4-Acetylsulfathiazole; p-Acetylamino-N-(2-thiazolyl)benzenesulfonamide;
• DB-343552
• STK088750

• MDL： MFCD00248974
• Inchi： InChI=1S/C11H11N3O3S2/c1-8(15)13-9-2-4-10(5-3-9)19(16,17)14-11-12-6-7-18-11/h2-7H,1H3,(H,12,14)(H,13,15)
• InChI Key： KXNXWINFSDKMHD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NS(C1C=CC(NC(=O)C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 297.02433
• Monoisotopic Mass: 297.024183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: _0.1

Experimental Properties

• Density: 1.4558 (rough estimate)
• Refractive Index: 1.6740 (estimate)
• PSA: 88.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides